Cas no 2172543-74-5 (2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}oxy)propanoic acid)

• Product Name: 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}oxy)propanoic acid
• CAS No: 2172543-74-5
• MF: C₂₅H₂₂N₂O₆
• MW: 446.451986789703
• CID: 5927179
• PubChem ID: 165554219
• Update Time: 2025-06-11

2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}oxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}oxy)propanoic acid
• 2172543-74-5
• 2-({[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}oxy)propanoic acid
• EN300-1546932

• Inchi： 1S/C25H22N2O6/c1-15(24(29)30)33-27-23(28)16-7-6-8-17(13-16)26-25(31)32-14-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-13,15,22H,14H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： YNUPLGPMTLLEEP-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=C(C(NOC(C(=O)O)C)=O)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.14778643g/mol
• Monoisotopic Mass: 446.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}oxy)propanoic acid

Recent Advances in the Study of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}oxy)propanoic acid (CAS: 2172543-74-5)

The compound 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}oxy)propanoic acid (CAS: 2172543-74-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and carboxylic acid functionality, serves as a versatile building block in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a linker in bioconjugation strategies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of this compound as a key intermediate in the synthesis of peptide-based therapeutics. Researchers utilized its unique structural features to enhance the stability and bioavailability of peptide drugs, particularly in oncology applications. The Fmoc group was found to play a critical role in protecting the amino functionality during solid-phase peptide synthesis (SPPS), while the carboxylic acid moiety facilitated further derivatization.

In another groundbreaking study, scientists investigated the use of 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}oxy)propanoic acid as a linker molecule in antibody-drug conjugates (ADCs). The compound's ability to form stable amide bonds with both the antibody and the cytotoxic payload was highlighted as a major advantage. This research, published in Bioconjugate Chemistry, opens new avenues for the development of next-generation ADCs with improved therapeutic indices.

Recent advancements in analytical techniques have also enabled more precise characterization of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy studies have provided detailed insights into its structural properties and reactivity patterns. These findings are crucial for optimizing its use in complex synthetic pathways and ensuring batch-to-batch consistency in pharmaceutical manufacturing.

The compound's potential in neurodegenerative disease research has also been explored. A 2024 preclinical study demonstrated its utility in creating blood-brain barrier (BBB)-penetrating peptide conjugates. The Fmoc-protected amino acid derivative showed promising results in enhancing the delivery of therapeutic agents to the central nervous system, addressing a major challenge in treating conditions like Alzheimer's disease.

From a commercial perspective, the demand for high-purity 2-({3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}oxy)propanoic acid has increased significantly, with several specialty chemical suppliers now offering this compound under GMP conditions. This development reflects the growing recognition of its importance in both academic research and industrial applications.

Future research directions may focus on expanding the compound's applications in PROTAC (proteolysis targeting chimera) technology and other emerging therapeutic modalities. Its unique structural features make it particularly suitable for creating bifunctional molecules that can simultaneously engage target proteins and E3 ubiquitin ligases.